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Bacchalejin 1 Bacchalejin 1
Brand Name: Vulcanchem
CAS No.: 134955-85-4
VCID: VC0143571
InChI: InChI=1S/C43H60O6/c1-30-13-19-42(5)34(9-7-11-36(42)40(30,3)21-15-32-17-23-46-26-32)28-48-38(44)25-39(45)49-29-35-10-8-12-37-41(4,22-16-33-18-24-47-27-33)31(2)14-20-43(35,37)6/h9-10,17-18,23-24,26-27,30-31,36-37H,7-8,11-16,19-22,25,28-29H2,1-6H3/t30-,31-,36-,37-,40+,41+,42+,43+/m1/s1
SMILES: CC1CCC2(C(C1(C)CCC3=COC=C3)CCC=C2COC(=O)CC(=O)OCC4=CCCC5C4(CCC(C5(C)CCC6=COC=C6)C)C)C
Molecular Formula: C43H60O6
Molecular Weight: 672.947

Bacchalejin 1

CAS No.: 134955-85-4

Main Products

VCID: VC0143571

Molecular Formula: C43H60O6

Molecular Weight: 672.947

Bacchalejin 1 - 134955-85-4

CAS No. 134955-85-4
Product Name Bacchalejin 1
Molecular Formula C43H60O6
Molecular Weight 672.947
IUPAC Name bis[[(4aR,5S,6R,8aR)-5-[2-(furan-3-yl)ethyl]-5,6,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]methyl] propanedioate
Standard InChI InChI=1S/C43H60O6/c1-30-13-19-42(5)34(9-7-11-36(42)40(30,3)21-15-32-17-23-46-26-32)28-48-38(44)25-39(45)49-29-35-10-8-12-37-41(4,22-16-33-18-24-47-27-33)31(2)14-20-43(35,37)6/h9-10,17-18,23-24,26-27,30-31,36-37H,7-8,11-16,19-22,25,28-29H2,1-6H3/t30-,31-,36-,37-,40+,41+,42+,43+/m1/s1
Standard InChIKey FIPQABDDQPFCOV-NOUCKNKTSA-N
SMILES CC1CCC2(C(C1(C)CCC3=COC=C3)CCC=C2COC(=O)CC(=O)OCC4=CCCC5C4(CCC(C5(C)CCC6=COC=C6)C)C)C
Last Modified Aug 20 2021
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